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Compound of Interest

Compound Name: Epoprostenol (sodium)

Cat. No.: B8087115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling of

Epoprostenol (sodium) in a laboratory setting. Adherence to these procedures is vital to

ensure personnel safety and maintain experimental integrity.

Hazard Classification and Occupational Exposure Limits
There are conflicting reports regarding the hazard classification of Epoprostenol (sodium).
Some suppliers classify it as harmful if swallowed, in contact with skin, or if inhaled (Acute

Toxicity, Category 4)[1]. Others state it is not a hazardous substance[2]. Given this discrepancy,

it is prudent to handle Epoprostenol (sodium) as a potent pharmaceutical agent and adhere

to the recommended safety precautions outlined below.

One manufacturer has established Performance-Based Occupational Exposure Limits

(PBOEL) for Epoprostenol Sodium Salt[3].
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Exposure Limit Type Value Source

Johnson & Johnson PBOEL-

HHC
3B [3]

Time-Weighted Average (TWA) 0.004 mg/m³ [3]

Short-Term Exposure Limit

(STEL)
0.032 mg/m³ [3]

Note: Other suppliers have stated that no occupational exposure limit values have been

established for this product[4][5].

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical barrier to exposure. The following PPE is

mandatory when handling Epoprostenol (sodium) in solid (powder) or liquid form.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with compatible

chemical-resistant gloves is

recommended. Change gloves

regularly and immediately if

contaminated, torn, or

punctured.[1]

Body Protection Lab Coat/Gown

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.[1]

Eye/Face Protection
Safety Glasses/Goggles &

Face Shield

Safety glasses with side

shields or goggles. A face

shield should be worn where

there is a risk of splashing.

Respiratory Protection Respirator

For handling powders outside

of a containment system (e.g.,

chemical fume hood, biological

safety cabinet), a NIOSH-

approved respirator is

warranted.[1]

Procedural Guidance for Handling Epoprostenol
(sodium)
The following diagram outlines the standard workflow for handling Epoprostenol (sodium)
from receipt to disposal. Detailed procedural steps are provided below.
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Caption: Workflow for Safe Handling of Epoprostenol (sodium).
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Experimental Protocols
1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition. Recommended storage temperature is typically -20°C for the solid

product. Always follow the manufacturer's specific storage instructions.

2. Preparation (Reconstitution)

Engineering Controls: All handling of Epoprostenol (sodium) powder should be conducted

in a certified chemical fume hood or biological safety cabinet to minimize inhalation

exposure. Ensure adequate ventilation. A safety shower and eyewash station must be readily

accessible[4].

Donning PPE: Before handling, put on all required PPE as detailed in the table above.

Weighing: If weighing the solid form, do so within a containment device (e.g., ventilated

balance enclosure or chemical fume hood).

Reconstitution: Reconstitute the solid using the appropriate diluent as specified by your

experimental protocol or the manufacturer's instructions. Some formulations are unstable in

solution, so it is recommended to use freshly prepared solutions[4].

3. Experimental Use

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where Epoprostenol (sodium) is handled.

Wash hands thoroughly after handling.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Release (Spill) Plan
A spill kit should be readily available and include absorbent pads, chemotherapy-tested gloves,

a disposable gown, a face shield, and hazardous waste disposal bags[6].

Evacuate and Secure: Immediately alert others in the area and restrict access.

Don PPE: Put on appropriate PPE, including double gloves, a gown, and a face shield. If the

spill involves a significant amount of powder, respiratory protection is necessary.

Contain and Clean:

For liquid spills, cover with an absorbent pad.

For powder spills, gently cover with a damp absorbent pad to avoid generating dust[6].
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Use tongs to pick up any broken glass and place it in a sharps container.

Clean the spill area, working from the outside in.

Decontaminate: Decontaminate the area with an appropriate cleaning solution (e.g., 10%

bleach solution followed by a neutralizing agent like sodium thiosulfate), then wash with

detergent and water[6].

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste in accordance with institutional and local regulations.

Disposal Plan
Waste Categorization: All materials that have come into contact with Epoprostenol
(sodium), including unused product, contaminated labware (pipette tips, tubes), and PPE,

should be considered hazardous waste.

Collection: Collect waste in clearly labeled, sealed containers.

Disposal: Dispose of all waste in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of it down the drain or in the regular trash.

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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